N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
Brand Name:
Vulcanchem
CAS No.:
1289643-62-4
VCID:
VC0134047
InChI:
InChI=1S/C25H30N2O6S/c1-16(28)32-21-22(17-10-12-18(31-5)13-11-17)34-20-9-7-6-8-19(20)27(23(21)29)15-14-26-24(30)33-25(2,3)4/h6-13,21-22H,14-15H2,1-5H3,(H,26,30)/t21-,22+/m1/s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC(=O)OC(C)(C)C)C3=CC=C(C=C3)OC
Molecular Formula:
C25H30N2O6S
Molecular Weight:
486.583
N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem
CAS No.: 1289643-62-4
Reference Standards
VCID: VC0134047
Molecular Formula: C25H30N2O6S
Molecular Weight: 486.583
CAS No. | 1289643-62-4 |
---|---|
Product Name | N,N-Didesmethyl N-tert-Butoxycarbonyl Diltiazem |
Molecular Formula | C25H30N2O6S |
Molecular Weight | 486.583 |
IUPAC Name | [(2S,3S)-2-(4-methoxyphenyl)-5-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate |
Standard InChI | InChI=1S/C25H30N2O6S/c1-16(28)32-21-22(17-10-12-18(31-5)13-11-17)34-20-9-7-6-8-19(20)27(23(21)29)15-14-26-24(30)33-25(2,3)4/h6-13,21-22H,14-15H2,1-5H3,(H,26,30)/t21-,22+/m1/s1 |
Standard InChIKey | IMWNUUJVCLTJIT-YADHBBJMSA-N |
SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC(=O)OC(C)(C)C)C3=CC=C(C=C3)OC |
Synonyms | (2S-cis)-3-(Acetyloxy)-5-(2-aminoethyl)-N-butoxycarbonyl-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one; N-Butoxycarbonyl (2S,3S)-N,N-Didemethyldiltiazem; N-[2-[(2S,3S)-3-(Acetyloxy)-3,4-dihydro-2-(4-methoxyphenyl)-4-oxo-1,5-benzothiaze |
Last Modified | Aug 20 2021 |
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